Cas no 2639406-98-5 (5-({(benzyloxy)carbonylamino}methyl)bicyclo3.2.1octane-1-carboxylic acid)

• Product Name: 5-({(benzyloxy)carbonylamino}methyl)bicyclo3.2.1octane-1-carboxylic acid
• CAS No: 2639406-98-5
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 5640395
• PubChem ID: 165902360
• Update Time: 2025-06-08

5-({(benzyloxy)carbonylamino}methyl)bicyclo3.2.1octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27784075
• 5-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[3.2.1]octane-1-carboxylic acid
• 2639406-98-5
• 5-({(benzyloxy)carbonylamino}methyl)bicyclo3.2.1octane-1-carboxylic acid

• Inchi： 1S/C18H23NO4/c20-15(21)18-8-4-7-17(12-18,9-10-18)13-19-16(22)23-11-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13H2,(H,19,22)(H,20,21)
• InChI Key： GMZDVHTVPPNIEM-UHFFFAOYSA-N
• SMILES： OC(C12CCCC(CNC(=O)OCC3C=CC=CC=3)(CC1)C2)=O

Computed Properties

• Exact Mass: 317.16270821g/mol
• Monoisotopic Mass: 317.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-({(benzyloxy)carbonylamino}methyl)bicyclo3.2.1octane-1-carboxylic acid

Research Briefing on 5-({(benzyloxy)carbonylamino}methyl)bicyclo[3.2.1]octane-1-carboxylic acid (CAS: 2639406-98-5)

This research briefing provides an in-depth analysis of the latest developments regarding the compound 5-({(benzyloxy)carbonylamino}methyl)bicyclo[3.2.1]octane-1-carboxylic acid (CAS: 2639406-98-5). This bicyclic derivative has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and potential as a scaffold for drug development.

The compound's bicyclo[3.2.1]octane core structure offers a rigid framework that is advantageous for targeting specific biological pathways. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with particular emphasis on the introduction of the benzyloxycarbonyl (Cbz) protecting group, which enhances its stability during chemical transformations. Advances in catalytic processes and green chemistry approaches have been reported, improving the scalability of its production.

In terms of biological activity, preliminary studies suggest that 5-({(benzyloxy)carbonylamino}methyl)bicyclo[3.2.1]octane-1-carboxylic acid exhibits promising interactions with enzymes involved in inflammatory and neurodegenerative pathways. Its ability to modulate protein-protein interactions has been highlighted in recent in vitro assays, making it a candidate for further investigation in drug discovery programs targeting conditions such as Alzheimer's disease and rheumatoid arthritis.

Structural-activity relationship (SAR) studies have revealed that modifications to the carboxylic acid moiety and the Cbz-protected amine significantly influence the compound's bioavailability and target affinity. Computational modeling and X-ray crystallography have provided insights into its binding modes, facilitating the design of derivatives with enhanced pharmacological properties. These findings are supported by recent publications in high-impact journals, underscoring the compound's relevance in contemporary research.

Future research directions include the exploration of this compound as a precursor for the development of novel prodrugs and its application in targeted drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical candidates. This briefing underscores the importance of continued investment in the study of 5-({(benzyloxy)carbonylamino}methyl)bicyclo[3.2.1]octane-1-carboxylic acid and its derivatives, given their potential to address unmet medical needs.